Cas no 2096333-81-0 (2-(Azepan-1-yl)pyrimidine-5-boronic acid)

• Product Name: 2-(Azepan-1-yl)pyrimidine-5-boronic acid
• CAS No: 2096333-81-0
• MF: C₁₀H₁₆BN₃O₂
• MW: 221.063941955566
• MDL: MFCD19684111
• CID: 4637951
• Update Time: 2023-08-10

2-(Azepan-1-yl)pyrimidine-5-boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Azepan-1-yl)pyrimidine-5-boronic acid
• (2-(Azepan-1-yl)pyrimidin-5-yl)boronic acid
• [2-(azepan-1-yl)pyrimidin-5-yl]boronic acid
• SB60749
• Y2156

• MDL： MFCD19684111
• Inchi： 1S/C10H16BN3O2/c15-11(16)9-7-12-10(13-8-9)14-5-3-1-2-4-6-14/h7-8,15-16H,1-6H2
• InChI Key： WENRCARGBBHMMC-UHFFFAOYSA-N
• SMILES： OB(C1C=NC(=NC=1)N1CCCCCC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 202
• Topological Polar Surface Area: 69.5